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Compound of Interest

Compound Name: CCT128930 hydrochloride

Cat. No.: B2478721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

CCT128930 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to these

guidelines is crucial for ensuring the compound's stability, activity, and the reproducibility of

experimental results.

Physicochemical and Solubility Data
CCT128930 hydrochloride is a potent and selective ATP-competitive inhibitor of Akt2 (Protein

Kinase B).[1][2][3][4][5] To facilitate accurate and effective use in research, its key

physicochemical and solubility properties are summarized below.
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Property Value Source

Molecular Weight 378.30 g/mol [2]

Molecular Formula C₁₈H₂₁Cl₂N₅ [2]

CAS Number 885499-61-6 (free base) [1][2]

Appearance Solid [2]

Solubility in DMSO ≥17.1 mg/mL [2]

Solubility in Ethanol ≥5.17 mg/mL (with sonication) [2]

Solubility in Water Insoluble [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CCT128930
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro assays.

Materials:

CCT128930 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of CCT128930 hydrochloride to

room temperature to prevent condensation.

Weighing: Carefully weigh out 3.783 mg of CCT128930 hydrochloride powder using a

calibrated analytical balance.

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Cap the tube tightly and vortex thoroughly for several minutes until the solid is

completely dissolved.

Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles.[4][6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 1 year).[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for

experimental use.

Materials:

10 mM CCT128930 hydrochloride in DMSO (from Protocol 1)

Pre-warmed cell culture medium

Sterile serological pipettes and pipette tips

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM CCT128930 hydrochloride stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium does not exceed 0.5% to avoid solvent-induced cytotoxicity.[4]

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of CCT128930 hydrochloride used in the experiment.

Immediate Use: Use the prepared working solutions immediately. Do not store working

solutions in cell culture medium for extended periods.
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Workflow for Preparing CCT128930 Hydrochloride Stock Solution

Preparation

Dissolution

Storage

Weigh 3.783 mg of
CCT128930 HCl

Add 1 mL of
anhydrous DMSO

Transfer to tube

Vortex thoroughly

Sonicate (optional)

If needed

Aliquot into single-use tubes

Store at -20°C or -80°C
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Akt Signaling Pathway Inhibition by CCT128930
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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